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Cat. No.: B7822551

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium iodate (NaIO₃) is a chemical compound widely utilized in biomedical research to induce

acute retinal degeneration in animal models. This model is particularly relevant for studying

diseases such as age-related macular degeneration (AMD), as systemic administration of

sodium iodate selectively damages the retinal pigment epithelium (RPE), leading to secondary

photoreceptor cell death. These application notes provide detailed protocols for the preparation

and administration of sodium iodate solutions for in vivo experiments, along with a summary of

key quantitative data and an overview of the implicated signaling pathways.
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Property Value Reference

Molecular Formula NaIO₃ N/A

Molecular Weight 197.89 g/mol N/A

Appearance White crystalline powder [1][2]

Solubility in Water 9 g/100 mL at 20°C [1][3]

Recommended Dosages for In Vivo Retinal
Degeneration Models
The optimal dose of sodium iodate can vary depending on the animal species, strain, age, and

desired severity of retinal degeneration. It is recommended to perform a pilot study to

determine the ideal dosage for specific experimental needs.
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Animal Model
Administration
Route

Dosage Range
(mg/kg)

Observed Effect

Mice (C57BL/6J) Intraperitoneal (IP) 15 - 25

15 mg/kg: No

damage. 20 mg/kg:

Variable damage. 25

mg/kg: Widespread

retinal damage.[4]

Mice (C57BL/6J) Intraperitoneal (IP) 20

Induces expanding

geographic atrophy-

like lesions in a subset

of mice.[5][6]

Mice (C57BL/6J)
Intravenous (IV) /

Retro-orbital
10 - 30

10 mg/kg: Little to no

change. 20-30 mg/kg:

Significant RPE

atrophy and retinal

thinning.

Mice (C57BL/6J) Intravenous (IV) 35 - 50

Induces local

complement changes

and inflammatory

processes.

Rats (Brown Norway) Intravenous (IV) 20 - 70

Dose-dependent

retinal degeneration.

30 mg/kg is suggested

as suitable for

therapeutic studies.

Rats Intraperitoneal (IP) 50

Induces RPE and

photoreceptor

degeneration.
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This protocol describes the preparation of a 1% (w/v) sodium iodate solution, which is a

common concentration used for in vivo studies.

Materials:

Sodium iodate (NaIO₃), powder (e.g., Sigma-Aldrich, CAS No. 7681-55-2)

Sterile 0.9% sodium chloride (saline) solution

Sterile conical tubes (15 mL or 50 mL)

Sterile syringe filters (0.22 µm pore size)

Sterile syringes

Analytical balance

Vortex mixer

Procedure:

Calculation: Determine the required volume of the 1% sodium iodate solution. For example,

to prepare 10 mL of a 1% solution, you will need 100 mg of sodium iodate.

Weighing: Accurately weigh the calculated amount of sodium iodate powder using an

analytical balance.

Dissolving: Transfer the weighed sodium iodate powder into a sterile conical tube. Add the

desired volume of sterile 0.9% saline.

Mixing: Tightly cap the tube and vortex thoroughly until the sodium iodate is completely

dissolved. The solution should be clear and colorless.

Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter to

the syringe. Filter-sterilize the solution into a new sterile tube or vial.

Storage and Stability: It is highly recommended to use the solution immediately after

preparation. Sodium iodate solutions are sensitive to light and can degrade over time. If not
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used immediately, protect from light and store at 2-8°C for a very limited time on the same

day of the experiment. However, for optimal reproducibility, fresh preparation is always

advised.

Protocol 2: Administration of Sodium Iodate Solution to
Mice
This protocol outlines the procedure for intraperitoneal (IP) and intravenous (IV) administration

of the prepared sodium iodate solution to mice. All animal procedures must be performed in

accordance with institutional animal care and use committee (IACUC) guidelines.

Materials:

Freshly prepared and sterile 1% sodium iodate solution

Mouse restrainer (for IV injection)

Insulin syringes (e.g., 31-gauge) or other appropriate syringes for injection

Heating pad or heat lamp (for IV injection)

Anesthetic agents (if required by institutional protocols)

Procedure for Intraperitoneal (IP) Injection:

Dosage Calculation: Calculate the volume of the 1% sodium iodate solution to be injected

based on the mouse's body weight and the desired dose. For example, for a 25 g mouse and

a dose of 20 mg/kg, the required volume would be 50 µL.

Animal Restraint: Properly restrain the mouse.

Injection: Administer the calculated volume via IP injection into the lower right or left quadrant

of the abdomen.[4]

Procedure for Intravenous (IV) Injection (Tail Vein):

Dosage Calculation: Calculate the required injection volume as described for IP injection.
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Animal Preparation: Place the mouse on a heating pad or under a heat lamp for a few

minutes to dilate the tail veins.

Animal Restraint: Place the mouse in a suitable restrainer.

Injection: Administer the calculated volume slowly into one of the lateral tail veins.

Signaling Pathways and Experimental Workflows
Signaling Pathway of Sodium Iodate-Induced Retinal
Degeneration
Sodium iodate induces retinal degeneration primarily through oxidative stress, which leads to

the necroptosis of RPE cells. The death of RPE cells subsequently triggers the apoptosis of

photoreceptor cells.
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Caption: Signaling cascade of sodium iodate-induced retinal cell death.
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Experimental Workflow
The following diagram illustrates the typical workflow for an in vivo study using sodium iodate.
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Caption: Workflow for sodium iodate-induced retinal degeneration studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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